4-methoxy-N-[1-(4-methyl-5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide

• IUPAC Name: 4-methoxy-N-[1-[4-methyl-5-[(4-oxo-3H-quinazolin-2-yl)methylsulfanyl]-1,2,4-triazol-3-yl]ethyl]benzamide
• InChI: InChI=1S/C22H22N6O3S/c1-13(23-20(29)14-8-10-15(31-3)11-9-14)19-26-27-22(28(19)2)32-12-18-24-17-7-5-4-6-16(17)21(30)25-18/h4-11,13H,12H2,1-3H3,(H,23,29)(H,24,25,30)
• InChI Key: KPDVHHABWPNUFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(N1C)SCC2=NC3=CC=CC=C3C(=O)N2)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C22H22N6O3S
• Molecular Weight: 450.5 g/mol

Description

4-methoxy-N-[1-(4-methyl-5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide is a complex organic compound that features a variety of functional groups, including methoxy, methyl, oxo, and sulfanyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-[1-(4-methyl-5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the 4-oxo-3,4-dihydroquinazolin-2-yl intermediate: This can be achieved through the cyclization of anthranilic acid derivatives under acidic conditions.

Introduction of the sulfanyl group: This step involves the reaction of the quinazolinone intermediate with a suitable thiol reagent, such as thiourea, under basic conditions.

Formation of the triazole ring: This can be accomplished through the reaction of the sulfanyl intermediate with hydrazine derivatives under reflux conditions.

Final coupling with 4-methoxybenzoyl chloride: The final step involves the acylation of the triazole intermediate with 4-methoxybenzoyl chloride in the presence of a base, such as triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to improve yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-[1-(4-methyl-5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The oxo group can be reduced to a hydroxyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Amines, thiols

Major Products

Oxidation: Sulfoxide, sulfone

Reduction: Hydroxyl derivative

Substitution: Amino or thiol derivatives

Scientific Research Applications

Medicinal Chemistry: This compound can be used as a lead compound for the development of new drugs targeting various diseases, including cancer and infectious diseases.

Biological Studies: It can be used as a probe to study the biological pathways involving quinazolinone and triazole derivatives.

Industrial Applications: The compound can be used in the development of new materials with unique properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[1-(4-methyl-5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The quinazolinone and triazole moieties are known to interact with various biological targets, leading to inhibition or activation of specific pathways . The exact mechanism would depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 4-methoxy-N-[1-(4-methyl-5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzohydrazide
• 4-methoxy-N-[1-(4-methyl-5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzoic acid

Uniqueness

The uniqueness of 4-methoxy-N-[1-(4-methyl-5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)ethyl]benzamide lies in its combination of functional groups, which confer unique chemical and biological properties. The presence of both quinazolinone and triazole moieties allows for diverse interactions with biological targets, making it a versatile compound for various applications .